Cas no 1159817-83-0 (2-Pyridinamine, 4-(2-methylphenyl)-)

2-Pyridinamine, 4-(2-methylphenyl)-, is a substituted pyridine derivative characterized by the presence of a 2-methylphenyl group at the 4-position of the pyridine ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the aromatic pyridine core and the methyl-substituted phenyl moiety, contribute to its utility in forming complex heterocyclic systems. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its reactivity profile allows for selective functionalization, making it a versatile building block for researchers in medicinal chemistry and material science applications.
2-Pyridinamine, 4-(2-methylphenyl)- structure
1159817-83-0 structure
Product name:2-Pyridinamine, 4-(2-methylphenyl)-
CAS No:1159817-83-0
MF:C12H12N2
MW:184.237082481384
CID:5024632

2-Pyridinamine, 4-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, 4-(2-methylphenyl)-
    • Inchi: 1S/C12H12N2/c1-9-4-2-3-5-11(9)10-6-7-14-12(13)8-10/h2-8H,1H3,(H2,13,14)
    • InChI Key: LBCDBSNUUFVOLC-UHFFFAOYSA-N
    • SMILES: N1C=CC(=CC=1N)C1C=CC=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 181
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.9

2-Pyridinamine, 4-(2-methylphenyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
BA26053-100mg
4-(2-METHYLPHENYL)PYRIDIN-2-AMINE
1159817-83-0 > 95%
100mg
$757.00 2024-04-20
A2B Chem LLC
BA26053-1g
4-(2-METHYLPHENYL)PYRIDIN-2-AMINE
1159817-83-0 > 95%
1g
$3257.00 2024-04-20
A2B Chem LLC
BA26053-5g
4-(2-METHYLPHENYL)PYRIDIN-2-AMINE
1159817-83-0 > 95%
5g
$8424.00 2024-04-20
A2B Chem LLC
BA26053-250mg
4-(2-METHYLPHENYL)PYRIDIN-2-AMINE
1159817-83-0 > 95%
250mg
$1424.00 2024-04-20

2-Pyridinamine, 4-(2-methylphenyl)- Related Literature

Additional information on 2-Pyridinamine, 4-(2-methylphenyl)-

2-Pyridinamine, 4-(2-methylphenyl)- (CAS No. 1159817-83-0)

2-Pyridinamine, 4-(2-methylphenyl)-, also known by its CAS number 1159817-83-0, is a heterocyclic aromatic compound with significant applications in various fields of organic chemistry and materials science. This compound is characterized by its pyridine ring substituted with an amino group at the 2-position and a methylphenyl group at the 4-position. The unique combination of these substituents imparts distinctive electronic and structural properties to the molecule, making it a valuable building block in the synthesis of advanced materials and functional molecules.

The synthesis of 2-Pyridinamine, 4-(2-methylphenyl)- typically involves multi-step organic reactions, often starting from pyridine derivatives. The introduction of the amino group at the 2-position is achieved through nucleophilic substitution or other amine-forming reactions, while the substitution at the 4-position with a methylphenyl group requires careful control over regioselectivity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and yield of these syntheses.

In terms of physical properties, 2-Pyridinamine, 4-(2-methylphenyl)- exhibits a melting point of approximately 165°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the visible region, indicative of its conjugated π-system. The compound's fluorescence properties have been explored in recent studies, revealing potential applications in optoelectronic devices and sensors.

The chemical structure of 2-Pyridinamine, 4-(2-methylphenyl)- makes it highly versatile for further functionalization. For instance, the amino group can act as a nucleophile in subsequent reactions, enabling the construction of biologically active molecules or polymerizable units. Recent research has focused on its use as a precursor for metal-organic frameworks (MOFs) and coordination polymers, where its nitrogen atoms serve as ligands for metal ions.

In the field of drug discovery, 2-Pyridinamine, 4-(2-methylphenyl)- has shown promise as a lead compound for developing inhibitors against various enzymes. Its ability to form hydrogen bonds with biological targets enhances its potential as a bioactive molecule. Studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry highlight its role in targeting kinases and other therapeutic enzymes.

The application of 2-Pyridinamine, 4-(2-methylphenyl)- extends beyond traditional organic synthesis into nanotechnology. Its use as a template for self-assembled monolayers (SAMs) has been reported, demonstrating potential in surface functionalization for biomedical devices and electronic components. Additionally, its coordination capabilities make it a candidate for designing new types of catalysts in asymmetric synthesis.

In conclusion, 2-Pyridinamine, 4-(2-methylphenyl)- (CAS No. 1159817-83-0) stands out as a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential component in modern chemical toolkits.

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